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Comparative Permeability: Lanolin vs. Stratum
Corneum

The table below summarizes key characteristics and experimental findings for lanolin and the human stratum

corneum (SC).

Feature Lanolin Human Stratum Corneum

Primary
Composition

Complex mixture of ~8,000 to 20,000

different sterol esters, along with
lanolin alcohols, acids, and

hydrocarbons [1].

Flattened corneocytes embedded in a

lipid matrix of ceramides, cholesterol,
and fatty acids [2].

Primary
Barrier
Function

When applied to skin, forms a semi-
occlusive, breathable film that inhibits
water evaporation and creates a

secondary moisture reservoir [1].

The main barrier of the skin, regulating

water loss and preventing the entry of
chemicals, allergens, and

microorganisms [2].

Permeability
to Water

N/A (Applied as a barrier). Permeability coefficient for water is 16.5 x

10-3 cm/h [3].
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Feature Lanolin Human Stratum Corneum

Permeability
to Alkanols

N/A (Applied as a barrier). Permeability decreases as chain length

increases (e.g., Methanol: 5.6 x 10-3

cm/h; n-Octanol: 0.27 x 10-3 cm/h),
suggesting behavior similar to a hydrogel

[3].

Key Similarity Chemical and physical similarities to

human SC lipids. Both can form
identical multilamellar vesicles, which

are crucial for hydrating the stratum
corneum [1].

Key Difference An external agent applied to supplement
the skin's barrier and moisturizing

functions.

The skin's innate, dynamic, and complex
biological barrier that is continuously

renewed through desquamation [2].

Detailed Experimental Protocols

The data in the table above is derived from specific experimental methods. Here are the detailed protocols

for key studies:

1. Permeability of Human Nail & Stratum Corneum [3]

Membrane Preparation: Human avulsed cadaver nails were used. For skin studies,
dermatomed skin or isolated stratum corneum is typically mounted.

Diffusion Chamber: Specially constructed diffusion cells (e.g., Franz-type diffusion cells) were
used.

Permeants: Water and a homologous series of n-alkanols (from methanol to dodecanol) in high
aqueous dilution.

Measurement: The permeants were applied to the donor side. The amount of compound
passing through the membrane into the receptor chamber was measured over time to calculate

permeability coefficients.

2. Penetration of Lanolin into Human Stratum Corneum *In Vivo* [4]
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Application: Anhydrous lanolin was applied at a loading of 2 mg cm⁻² to a defined area on the

inner forearm of human subjects.
Tape Stripping: The treated area of stratum corneum was removed in layers by 30 successive

tape strippings.
Quantitative Analysis: Lanolin content on each tape strip was determined using a

spectrophotometric method based on the Liebermann-Burchardt reaction for steroids, which
selectively detects the steroidal components of lanolin.

3. Use of Lanolin-Based Synthetic Membranes as Skin Models [5] [6]

Membrane Preparation: Nuclepore polycarbonate membranes were coated with a solution of
lanolin (5% w/v) in hexane:ethanol. The solvent was evaporated under a nitrogen stream.

Permeation/Penetration Study: The membranes were mounted in Franz-type diffusion cells.
Drugs like diclofenac sodium and lidocaine were applied in infinite (permeation) or finite

(penetration) doses.
Analysis: The receptor fluid was sampled over time to measure drug permeation using

techniques like HPLC. The results were compared against data from dermatomed pig skin.

Skin Permeability Pathway for a Lipophilic Compound

The following diagram illustrates the transcellular pathway a lipophilic compound can take through the

stratum corneum, based on NMR research [7]. The corneocytes (dead skin cells) are surrounded by a lipid

matrix, which is the primary barrier.
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This model shows that while the lipid matrix is the main pathway, the transcellular route also contributes to

the overall permeation of certain compounds [7].

Interpretation and Research Implications

Lanolin as a Barrier Mimetic: The compositional and structural similarities between lanolin and SC

lipids make lanolin an effective emollient and barrier repair agent [1]. Its application can supplement
the skin's natural lipids, improving hydration and offering protection.

Lanolin in Experimental Models: The ability to create synthetic membranes with lanolin provides
researchers with a more reproducible and ethical model for initial screening of transdermal drug

delivery systems, closely approximating the barrier function of mammalian skin [5] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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